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Compound of Interest

Compound Name: 1-Chloroisoquinoline-4-carbonitrile

Cat. No.: B1590604 Get Quote

For distribution to: Researchers, scientists, and drug development professionals

This technical guide provides a comprehensive overview of 1-Chloroisoquinoline-4-
carbonitrile (CAS Number: 53491-80-8), a key heterocyclic building block. This document

delves into its chemical and physical properties, provides a detailed synthesis protocol,

explores its reactivity, and discusses its potential applications in medicinal chemistry and drug

discovery. The information presented herein is a synthesis of established literature and expert

analysis, designed to empower researchers in their scientific endeavors.

Core Molecular Attributes
1-Chloroisoquinoline-4-carbonitrile is a bifunctional isoquinoline derivative featuring a

reactive chlorine atom at the C1 position and a versatile nitrile group at the C4 position. This

unique substitution pattern makes it a valuable intermediate for the synthesis of more complex

molecular architectures.

Chemical and Physical Properties
A summary of the key physicochemical properties of 1-Chloroisoquinoline-4-carbonitrile is

presented in Table 1. These properties are essential for understanding its behavior in various

experimental settings.
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Property Value Source

CAS Number 53491-80-8 [1]

Molecular Formula C₁₀H₅ClN₂ [1]

Molecular Weight 188.61 g/mol [1]

IUPAC Name
1-chloroisoquinoline-4-

carbonitrile
[1]

Appearance Solid (typical) [2]

Purity Typically >95% [2][3]

Storage Temperature
2-8°C, sealed in dry, dark

conditions
[2]

XLogP3-AA 2.8 [1]

Topological Polar Surface Area 36.7 Å² [1]

Synthesis of 1-Chloroisoquinoline-4-carbonitrile
The synthesis of 1-Chloroisoquinoline-4-carbonitrile can be achieved via a direct one-step

cyanochlorination of isoquinoline. This method, reported by Kirby, Tan, and Uff, provides a

direct route to the desired product, albeit with the concurrent formation of other isoquinoline

derivatives.[1][4]

Reaction Scheme: Cyanochlorination of Isoquinoline
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Reactants Products

Isoquinoline

SO₂Cl₂ + KCN

1-Chloroisoquinoline-4-carbonitrile

1-Carbamoyl-3-cyanoisoquinoline

Other isoquinoline derivatives

Major Product

Byproduct

Byproducts

1-Chloroisoquinoline-4-carbonitrile 1-Substituted-isoquinoline-4-carbonitrileNu⁻

Nucleophile (e.g., R-NH₂, R-OH, R-SH)
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1-Chloroisoquinoline-4-carbonitrile

1-Chloroisoquinoline-4-carboxylic acid

Hydrolysis

1-Chloro-4-(aminomethyl)isoquinoline

Reduction

1-Chloro-4-acylisoquinoline

Grignard/Organolithium
+ Hydrolysis

Fused Heterocycles

Cycloaddition

1-Chloroisoquinoline-4-carbonitrile

Combinatorial Library Synthesis
(Functionalization at C1 and C4)

High-Throughput Screening

Hit Identification

Lead Optimization (SAR studies)

Drug Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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